Cas no 33838-52-7 (n-Heptane-d16 (Reagent grade))

• Product Name: n-Heptane-d16 (Reagent grade)
• CAS No: 33838-52-7
• MF: C₇H₁₆
• MW: 116.30052947998
• MDL: MFCD00062744
• CID: 89041
• PubChem ID: 24858288
• Update Time: 2025-05-24

n-Heptane-d16 (Reagent grade) Chemical and Physical Properties

Names and Identifiers

• n-Heptane-d{16}
• Heptane-d16
• n-Heptane-d16
• n-Heptane-d16neat
• DE525
• hexadecadeuterio-heptane
• Hydridotetrakis(triphenylphosphine)rhodiuM(I)
• n-Heptane-D16 &deuterio-n-heptane-d16
• Perdeuteroheptan
• DTXSID40335328
• D98362
• Q13640579
• MFCD00062744
• J-019336
• N-Heptane-D16 (D, 98%)
• 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,7-hexadecadeuterioheptane
• Heptane-d16, 99 atom % D
• 33838-52-7
• IMNFDUFMRHMDMM-NEBSKJCTSA-N
• n-Heptane-d16 (Reagent grade)
• AS-86813
• CS-0828348
• DTXCID90286417

• MDL： MFCD00062744
• Inchi： 1S/C7H16/c1-3-5-7-6-4-2/h3-7H2,1-2H3/i1D3,2D3,3D2,4D2,5D2,6D2,7D2
• InChI Key： IMNFDUFMRHMDMM-NEBSKJCTSA-N
• SMILES： C([2H])([2H])(C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]
• BRN： 1730763

Computed Properties

• Exact Mass: 116.22600
• Monoisotopic Mass: 116.225628446g/mol
• Isotope Atom Count: 16
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 19.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Colorless liquid similar to gasoline
• Density: 0.794 g/mL at 25 °C(lit.)
• Melting Point: -91 °C (lit.)
• Boiling Point: 98 °C(lit.)
• Flash Point: Fahrenheit: 24.8 ° f < br / > Celsius: -4 ° C < br / >
• Refractive Index: n20/D 1.3844(lit.)
• Solubility: Difficult to mix.
• Stability/Shelf Life: Stable. Incompatible with oxidizing agents. Highly flammable. Hygroscopic.
• PSA: 0.00000
• LogP: 2.97670
• Solubility: Insoluble in water
• Vapor Pressure: 40 mmHg ( 20 °C)
• Sensitiveness: Hygroscopic

n-Heptane-d16 (Reagent grade) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225,H304,H315,H336,H410
• Warning Statement： P210,P261,P273,P301+P310,P331,P501
• Hazardous Material transportation number：UN1206
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： S9-S16-S23-S29-S33
• RTECS：MI7700000
• Hazardous Material Identification：
• Risk Phrases：R11
• Packing Group：II
• HazardClass：3
• PackingGroup：II
• Storage Condition：Flammablesarea

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes
• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Solvents

Additional information on n-Heptane-d16 (Reagent grade)

N-Heptane-d16 (Reagent Grade): A Comprehensive Overview

N-Heptane-d16, also known as deuterated n-heptane, is a highly specialized compound with the CAS number 33838-52-7. This compound is widely recognized in the scientific community for its unique properties and applications in various fields, including nuclear magnetic resonance (NMR) spectroscopy, organic synthesis, and environmental studies. The deuterium labeling of n-heptane enhances its utility in research and industrial settings, making it a valuable tool for scientists and engineers.

The molecular structure of n-heptane-d16 consists of a straight-chain alkane with seven carbon atoms, where all hydrogen atoms are replaced by deuterium. This substitution significantly alters the compound's physical and chemical properties, particularly its reactivity and spectroscopic behavior. The high degree of deuterium substitution makes it an ideal substrate for studying isotopic effects in chemical reactions and for use as a reference standard in analytical techniques.

One of the most notable applications of n-heptane-d16 is in NMR spectroscopy. Due to the distinct nuclear spin properties of deuterium, this compound serves as an excellent solvent or internal standard for experiments requiring precise measurement of chemical shifts and coupling constants. Recent advancements in NMR technology have further highlighted the importance of using deuterated solvents like n-heptane-d16 to minimize background noise and improve signal resolution.

In the field of organic synthesis, n-heptane-d16 is employed as a building block for constructing larger molecules with specific isotopic compositions. Researchers have utilized this compound to synthesize complex organic frameworks, leveraging its stability and predictable reactivity. For instance, studies published in 2023 have demonstrated the use of n-heptane-d16 in the preparation of deuterated surfactants, which exhibit enhanced stability and reduced degradation rates compared to their protiated counterparts.

Environmental scientists have also found n-heptane-d16 to be a valuable tracer in studying hydrocarbon migration and degradation processes. By introducing deuterated hydrocarbons into contaminated sites, researchers can monitor the fate of these compounds over time using advanced analytical techniques such as mass spectrometry. Recent field studies have shown that n-heptane-d16 provides a reliable method for assessing bioremediation efficiency in oil-contaminated soils.

The production of n-heptane-d16 involves a multi-step process that ensures high purity and isotopic enrichment. Modern synthesis methods often incorporate catalytic hydrogenation techniques with deuterated hydrogen gas, followed by rigorous purification steps to remove residual impurities. The resulting product meets stringent quality standards required for reagent-grade materials, ensuring consistency and reliability across applications.

From an industrial perspective, n-heptane-d16 is increasingly being adopted in the development of advanced materials and pharmaceuticals. Its role as an intermediate in drug discovery programs has been underscored by recent research efforts focusing on isotopic labeling strategies to enhance drug efficacy and reduce side effects. For example, studies published in 2023 have explored the use of deuterated alkanes like n-heptane-d16 in designing stable prodrugs with improved pharmacokinetic profiles.

In summary, n-heptane-d16 (Reagent Grade) stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique isotopic composition makes it an indispensable tool for researchers seeking to probe complex chemical systems with unprecedented precision. As ongoing advancements in analytical techniques continue to unfold, the demand for high-quality deuterated compounds like n-heptane-d16 is expected to grow further, solidifying its role as a cornerstone of modern scientific research.